Cas no 2138032-69-4 (sodium 5-bromo-3-carboxypyridine-2-carboxylate)

• Product name: sodium 5-bromo-3-carboxypyridine-2-carboxylate
• CAS No: 2138032-69-4
• CID: 4640529

sodium 5-bromo-3-carboxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 5-bromo-3-carboxypyridine-2-carboxylate

Additional information on sodium 5-bromo-3-carboxypyridine-2-carboxylate

Comprehensive Guide to Sodium 5-Bromo-3-carboxypyridine-2-carboxylate (CAS 2138032-69-4): Properties, Applications, and Market Insights

In the realm of specialty chemicals, sodium 5-bromo-3-carboxypyridine-2-carboxylate (CAS 2138032-69-4) has emerged as a compound of significant interest across pharmaceutical and material science applications. This heterocyclic organic salt combines the structural advantages of pyridine derivatives with enhanced solubility through its sodium carboxylate groups, making it particularly valuable in modern synthetic chemistry.

The molecular structure of 5-bromo-3-carboxypyridine-2-carboxylic acid sodium salt features three strategically positioned functional groups that enable diverse reactivity patterns. The bromine atom at the 5-position serves as an excellent leaving group for nucleophilic substitution reactions, while the two carboxylate groups (one as sodium salt) offer sites for further derivatization. This unique combination explains why researchers frequently search for "sodium 5-bromo-3-carboxypyridine-2-carboxylate synthesis" and "CAS 2138032-69-4 applications" in scientific databases.

Recent trends in pharmaceutical intermediates have driven increased demand for this compound, particularly in the development of kinase inhibitors and other small molecule therapeutics. The pyridine core structure is known to improve bioavailability, while the bromine substituent allows for precise structural modifications through cross-coupling reactions. Current market analysis shows growing interest in "high purity sodium 5-bromo-3-carboxypyridine-2-carboxylate" from contract research organizations working on next-generation drug candidates.

From a technical perspective, the sodium salt of 5-bromo-3-carboxypyridine-2-carboxylic acid demonstrates excellent water solubility (>50 mg/mL at 25°C) while maintaining stability under ambient conditions. These physicochemical properties make it preferable to the free acid form in many industrial processes. Analytical data available for this compound typically includes HPLC purity (>98%), NMR characterization, and mass spectrometry confirmation, addressing common queries about "CAS 2138032-69-4 specifications" and "5-bromo-3-carboxypyridine-2-carboxylate quality control".

The compound's role in material science has expanded with the development of novel coordination polymers and metal-organic frameworks (MOFs). Researchers have utilized the carboxylate groups in sodium 5-bromo-pyridine-2,3-dicarboxylate to construct multidimensional architectures with interesting luminescent properties. This application aligns with current sustainability trends, as evidenced by search terms like "eco-friendly pyridine derivatives for materials" and "green chemistry applications of sodium carboxylates".

Manufacturing processes for CAS 2138032-69-4 typically involve bromination of commercially available pyridine precursors followed by controlled carboxylation and salt formation. Advanced production facilities now employ continuous flow chemistry methods to improve yield and reduce environmental impact, responding to industry demands for "sustainable synthesis of sodium 5-bromo-3-carboxypyridine-2-carboxylate". Quality-conscious buyers often inquire about "GMP-grade pyridine carboxylates" and "low heavy metal content sodium 5-bromo-3-carboxypyridine-2-carboxylate".

Storage and handling recommendations for this technical-grade material emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with 5-bromo-3-carboxypyridine-2-carboxylic acid sodium salt. Safety data sheets typically recommend using personal protective equipment and working in well-ventilated areas, addressing common workplace safety concerns.

The global market for sodium 5-bromo-3-carboxypyridine-2-carboxylate has shown consistent growth, with major suppliers located in North America, Europe, and Asia. Pricing trends reflect the compound's increasing importance in medicinal chemistry, with current quotes ranging between $80-$120 per gram for research quantities. Industry analysts tracking "pyridine derivative market growth 2024" identify this compound as part of a broader expansion in heterocyclic building blocks for drug discovery.

Future research directions likely to impact demand for CAS 2138032-69-4 include developments in targeted cancer therapies and biodegradable materials. The compound's versatility positions it well to address these emerging technological needs. Scientific literature continues to report novel applications, keeping "new uses for sodium 5-bromo-3-carboxypyridine-2-carboxylate" as an active search topic among chemists and material scientists.

For researchers considering this compound, available technical resources include detailed spectral data (1H NMR, 13C NMR, IR), chromatographic methods, and solubility profiles. Many suppliers now provide custom synthesis services for 5-bromo-3-carboxypyridine-2-carboxylate derivatives, responding to the growing need for specialized intermediates in both academic and industrial settings.